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Compound of Interest

Compound Name:
4-(Trichloromethoxy)benzoyl

chloride

CAS No.: 36823-89-9

Cat. No.: B12811901

Get Quote

Executive Summary
4-(Trichloromethoxy)benzoyl chloride (CAS: 36823-89-9) is a specialized organochlorine

intermediate primarily utilized as a "gateway" scaffold in the synthesis of fluorinated

pharmaceuticals and agrochemicals. Unlike its more stable analog, 4-(trifluoromethoxy)benzoyl

chloride, this compound features a chemically labile trichloromethoxy (

) group.

Its principal value lies in its role as a precursor: the

moiety is the direct synthetic ancestor of the trifluoromethoxy (

) group, a critical bioisostere in modern medicinal chemistry (e.g., Riluzole, Tacerfont). This
guide details the synthesis, handling, and application of this compound, focusing on its
conversion to fluorinated derivatives and its utility in generating lipophilic benzamide scaffolds.
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Property Data

IUPAC Name 4-(Trichloromethoxy)benzoyl chloride

CAS Number 36823-89-9

Molecular Formula

Molecular Weight 273.93 g/mol

Appearance Colorless to light yellow liquid

Boiling Point ~145–150 °C (at reduced pressure)

Solubility
Soluble in DCM, THF, Toluene; Reacts violently

with water

Stability
Moisture sensitive (hydrolyzes to HCl and

parent acid)

Synthetic Utility: The "Gateway" Mechanism
The industrial significance of 4-(trichloromethoxy)benzoyl chloride is defined by its position

in the Chlorination-Fluorination Exchange workflow. It serves as the bridge between

inexpensive anisole derivatives and high-value fluorinated building blocks.

Synthesis from p-Anisoyl Chloride
The compound is synthesized via the radical chlorination of 4-methoxybenzoyl chloride (p-

anisoyl chloride). This process selectively chlorinates the methoxy methyl group without

affecting the aromatic ring or the acid chloride functionality under optimized conditions.

Reaction Scheme:

The Fluorination Switch (Swarts Reaction)
The most critical application is the conversion of the trichloromethoxy group to a

trifluoromethoxy group using antimony fluorides (Swarts reagent) or anhydrous HF. This

transformation locks in metabolic stability and lipophilicity.
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Figure 1: The "Gateway" pathway illustrating the conversion of anisoyl chloride to the

trifluoromethoxy derivative via the trichloromethoxy intermediate.

Experimental Protocols
Protocol A: Synthesis of 4-(Trichloromethoxy)benzoyl
Chloride
Note: This reaction requires a dedicated off-gas scrubber for HCl.

Reagents:

4-Methoxybenzoyl chloride (1.0 equiv)

Chlorine gas (

)

Solvent: Neat (solvent-free) or

/ Chlorobenzene (if temperature control is needed)

Step-by-Step Methodology:

Setup: Charge a multi-neck round-bottom flask with 4-methoxybenzoyl chloride. Equip with a

gas inlet tube (sparger), a thermometer, and a reflux condenser connected to a caustic

scrubber (NaOH trap).

Initiation: Heat the neat liquid to 170–200 °C. High temperature is required to promote radical

generation in the absence of photo-initiation. Alternatively, use UV irradiation at lower

temperatures (80–100 °C).
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Chlorination: Introduce a slow stream of dry chlorine gas. The reaction is exothermic;

maintain temperature control.

Monitoring: Monitor the reaction via GC-MS. The peak for the starting material (

170) will disappear, sequentially replaced by mono-, di-, and finally trichlorinated species (

274).

Completion: Continue chlorination until the dichloromethoxy intermediate is <1%.

Workup: Purge the system with nitrogen to remove dissolved

and HCl. The crude product can be distilled under reduced pressure to yield the pure acid
chloride.

Protocol B: General Amide Coupling (Schotten-
Baumann Conditions)
This protocol describes using 4-(trichloromethoxy)benzoyl chloride to generate benzamide

derivatives.

Reagents:

4-(Trichloromethoxy)benzoyl chloride (1.0 equiv)

Primary/Secondary Amine (1.1 equiv)

Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 equiv)

Solvent: Dichloromethane (DCM) (Anhydrous)

Workflow:

Preparation: Dissolve the amine and base in anhydrous DCM under an inert atmosphere (

). Cool to 0 °C.
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Addition: Dissolve the acid chloride in a minimal amount of DCM and add dropwise to the

amine solution.

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours.

Quench: Quench with water.

Extraction: Wash the organic layer with 1M HCl (to remove unreacted amine), saturated

, and brine.

Isolation: Dry over

, filter, and concentrate.

Reagents:
Acid Chloride + Amine + Base

Mixing at 0°C (DCM)

Reaction:
Nucleophilic Acyl Substitution

Warm to RT

Workup:
Acid/Base Wash

Quench

Final Product:
4-(Trichloromethoxy)benzamide

Evaporation
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Figure 2: Workflow for the Schotten-Baumann coupling of 4-(trichloromethoxy)benzoyl
chloride.

Safety & Handling (E-E-A-T)
Critical Hazard: Hydrolysis & Phosgene Generation While the primary hydrolysis product is HCl

and the corresponding benzoic acid, the trichloromethoxy group (

) is formally a derivative of orthocarbonic acid. Under forcing conditions or specific enzymatic
cleavage, it can degrade to release phosgene (

) or phosgene equivalents.

Moisture Sensitivity: Store under strict anhydrous conditions (Argon/Nitrogen atmosphere).

Corrosivity: The compound causes severe skin burns and eye damage (Category 1B).

Inhalation: Vapors are highly irritating to the respiratory tract due to HCl hydrolysis.

PPE Requirements:

Face shield and safety goggles.[1]

Acid-resistant gloves (Nitrile/Neoprene).

Work must be performed in a functioning chemical fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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